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Compound of Interest

Compound Name: JWH 369

Cat. No.: B117963 Get Quote

Disclaimer: This document provides guidance on the proper disposal of JWH 369 based on

general principles of laboratory safety and hazardous waste management. No specific disposal

protocols for JWH 369 have been published by regulatory agencies. Therefore, it is imperative

to consult with your institution's Environmental Health and Safety (EHS) department before

proceeding with any disposal. All procedures must comply with local, state, and federal

regulations.

Immediate Safety and Handling Precautions
JWH 369 is a synthetic cannabinoid and potent psychoactive compound.[1][2] Appropriate

personal protective equipment (PPE) must be worn at all times when handling this substance.

Minimum PPE Requirements:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A fit-tested N95 respirator or higher is recommended, especially

when handling powders or creating aerosols.

Work should be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.
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Disposal of Unused or Expired JWH 369
Pure, unused, or expired JWH 369 should be treated as a hazardous chemical waste.

Step-by-Step Disposal Procedure:

Consult EHS: Before initiating disposal, contact your institution's EHS office to understand

their specific procedures for hazardous and potentially controlled substance disposal.

Original Container: Whenever possible, keep the JWH 369 in its original, labeled container.

[3]

Labeling: If the original container is not available, use a new, clean, and chemically

compatible container. Label the container clearly with the following information:

"Hazardous Waste"

"JWH 369"

Chemical Formula: C₂₆H₂₄ClNO

CAS Number: 914458-27-8

Approximate quantity

Date of disposal request

Secure Storage: Store the labeled waste container in a designated, secure hazardous waste

accumulation area within your laboratory. This area should be away from general lab traffic

and incompatible materials.

Arrange for Pickup: Follow your institution's protocol to arrange for the pickup and disposal of

the hazardous waste by EHS personnel or a certified hazardous waste contractor.

Important Considerations:

Do NOT dispose of JWH 369 down the sink or in the regular trash.[4]
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Do NOT attempt to neutralize or chemically treat JWH 369 unless you have a validated and

approved protocol from your EHS department. The thermal degradation of synthetic

cannabinoids can produce other pharmacologically active and potentially hazardous

compounds.[5]

Disposal of Contaminated Materials
Items such as gloves, pipette tips, and absorbent paper contaminated with JWH 369 must also

be disposed of as hazardous waste.

Procedure for Contaminated Solid Waste:

Segregation: Collect all solid waste contaminated with JWH 369 in a designated, clearly

labeled hazardous waste bag or container.

Labeling: Label the container as "Hazardous Waste - JWH 369 Contaminated Debris."

Storage and Pickup: Store the container in the hazardous waste accumulation area and

arrange for pickup through your institution's EHS office.

Procedure for Contaminated Solvents:

Segregation: Collect all liquid waste (e.g., from rinsing glassware) in a designated, labeled,

and chemically compatible hazardous waste container.

Labeling: Label the container with "Hazardous Waste," the name of the solvent(s), and

"Contains JWH 369."

Storage and Pickup: Store the container in the hazardous waste accumulation area,

ensuring it is properly sealed, and arrange for pickup through your institution's EHS office.

Summary of Disposal Do's and Don'ts
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Do Don't

Consult your institution's EHS office before any

disposal.

Do not pour JWH 369 or its solutions down the

drain.[4]

Wear appropriate PPE at all times.
Do not dispose of JWH 369 in the regular trash.

[4]

Collect all waste in clearly labeled, compatible

containers.[3]

Do not mix JWH 369 waste with other

incompatible waste streams.[4]

Store waste in a designated, secure area.
Do not attempt to treat or neutralize JWH 369

without EHS approval.

Follow your institution's procedures for

hazardous waste pickup.

Do not leave waste containers open or

unlabeled.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of JWH
369 and related materials.
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JWH 369 Waste Generated

Consult Institutional EHS for Specific Procedures
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Contaminated Liquid Waste (Solvents)
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Label Original or New Container:
'Hazardous Waste - JWH 369'

Label Container:
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JWH 369 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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